3-Phenylpyrrolidin-3-amine
Overview
Description
3-Phenylpyrrolidin-3-amine is a chemical compound with the molecular formula C10H14N2 . It is a compound that falls under the category of nitrogen heterocycles .
Molecular Structure Analysis
The molecular structure of 3-Phenylpyrrolidin-3-amine consists of a five-membered pyrrolidine ring attached to a phenyl group . The InChI code for this compound is 1S/C10H14N2/c11-10(6-7-12-8-10)9-4-2-1-3-5-9/h1-5,12H,6-8,11H2 .Physical And Chemical Properties Analysis
3-Phenylpyrrolidin-3-amine has a molecular weight of 162.23 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 1 . The exact mass and monoisotopic mass of the compound are 162.115698455 g/mol .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-Phenylpyrrolidin-3-amine, focusing on six unique fields:
Medicinal Chemistry
3-Phenylpyrrolidin-3-amine: is a compound of interest in medicinal chemistry due to its structural features. The presence of the pyrrolidine ring, a common motif in many bioactive molecules, suggests potential applications in drug design and development. Researchers explore its derivatives for their potential as therapeutic agents, particularly in targeting neurological disorders and psychiatric conditions .
Neuropharmacology
In neuropharmacology, 3-Phenylpyrrolidin-3-amine is studied for its potential effects on the central nervous system. Its structure allows it to interact with neurotransmitter systems, making it a candidate for investigating treatments for conditions such as depression, anxiety, and schizophrenia. Studies focus on its ability to modulate neurotransmitter release and receptor activity.
Synthetic Organic Chemistry
3-Phenylpyrrolidin-3-amine: serves as a valuable intermediate in synthetic organic chemistry. Its unique structure allows for the synthesis of various complex molecules. Researchers utilize it in the development of new synthetic pathways and methodologies, particularly in the creation of chiral compounds, which are crucial in the production of pharmaceuticals .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds have shown anti-inflammatory effects .
Mode of Action
Related compounds, such as fludioxonil, are known to activate the fungal osmotic signal transduction pathway through their perception by a typical fungal hybrid histidine kinase (hhk) .
Biochemical Pathways
Related compounds are known to have severe physiological impacts on the pathogen, including membrane hyperpolarization, changes in carbon metabolism, and the accumulation of metabolites leading to hyphal swelling and burst .
Pharmacokinetics
It is known that the physicochemical parameters of similar compounds can be modified to obtain the best adme/tox results for drug candidates .
Result of Action
Related compounds are known to lead to multiple downstream reactions, such as activation of h±atpase, k±influx, and glycerol biosynthesis leading to increased intracellular turgor .
Action Environment
It is known that the action of similar compounds can be influenced by environmental factors .
properties
IUPAC Name |
3-phenylpyrrolidin-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2/c11-10(6-7-12-8-10)9-4-2-1-3-5-9/h1-5,12H,6-8,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKZSGLDYUYQPLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1(C2=CC=CC=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
116169-48-3 |
Source
|
| Record name | 3-phenylpyrrolidin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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